Cas no 96129-29-2 (3,6,9,12-Tetraoxatetradecanedioic acid, 2,13-dioctyl-)
96129-29-2 structure
Product Name:3,6,9,12-Tetraoxatetradecanedioic acid, 2,13-dioctyl-
CAS No:96129-29-2
MF:C26H50O8
MW:490.670409679413
CID:2819635
PubChem ID:10255029
Update Time:2025-04-21
3,6,9,12-Tetraoxatetradecanedioic acid, 2,13-dioctyl- Chemical and Physical Properties
Names and Identifiers
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- 3,6,9,12-Tetraoxatetradecanedioic acid, 2,13-dioctyl-
- 96129-29-2
- DTXSID70437369
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- Inchi: 1S/C26H50O8/c1-3-5-7-9-11-13-15-23(25(27)28)33-21-19-31-17-18-32-20-22-34-24(26(29)30)16-14-12-10-8-6-4-2/h23-24H,3-22H2,1-2H3,(H,27,28)(H,29,30)
- InChI Key: OUYMNRGPSGBPAO-UHFFFAOYSA-N
- SMILES: O(CCOCCOCCOC(C(=O)O)CCCCCCCC)C(C(=O)O)CCCCCCCC
Computed Properties
- Exact Mass: 490.35056855Da
- Monoisotopic Mass: 490.35056855Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 27
- Complexity: 430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 112Ų
3,6,9,12-Tetraoxatetradecanedioic acid, 2,13-dioctyl- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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